PF-6422899
PF-6422899
PF-6422899 is an irreversible inhibitor of EGFR kinase activity. PF-6422899 binds covalently to active-site cysteine residues in the ATP binding pocket of EGFR.
Brand Name:
Vulcanchem
CAS No.:
1621002-23-0
VCID:
VC0539292
InChI:
InChI=1S/C20H14ClFN4O2/c1-3-7-28-18-10-16-13(9-17(18)26-19(27)4-2)20(24-11-23-16)25-12-5-6-15(22)14(21)8-12/h1,4-6,8-11H,2,7H2,(H,26,27)(H,23,24,25)
SMILES:
C=CC(NC1=CC2=C(NC3=CC=C(F)C(Cl)=C3)N=CN=C2C=C1OCC#C)=O
Molecular Formula:
C20H14ClFN4O2
Molecular Weight:
396.81
PF-6422899
CAS No.: 1621002-23-0
Inhibitors
VCID: VC0539292
Molecular Formula: C20H14ClFN4O2
Molecular Weight: 396.81
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1621002-23-0 |
|---|---|
| Product Name | PF-6422899 |
| Molecular Formula | C20H14ClFN4O2 |
| Molecular Weight | 396.81 |
| IUPAC Name | N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-(2-propyn-1-yloxy)-6-quinazolinyl]-2-propenamide |
| Standard InChI | InChI=1S/C20H14ClFN4O2/c1-3-7-28-18-10-16-13(9-17(18)26-19(27)4-2)20(24-11-23-16)25-12-5-6-15(22)14(21)8-12/h1,4-6,8-11H,2,7H2,(H,26,27)(H,23,24,25) |
| Standard InChIKey | AZLXGJFHSLQCPV-UHFFFAOYSA-N |
| SMILES | C=CC(NC1=CC2=C(NC3=CC=C(F)C(Cl)=C3)N=CN=C2C=C1OCC#C)=O |
| Appearance | Solid powder |
| Description | PF-6422899 is an irreversible inhibitor of EGFR kinase activity. PF-6422899 binds covalently to active-site cysteine residues in the ATP binding pocket of EGFR. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | PF-6422899; PF6422899; PF 6422899; |
| Last Modified | Aug 20 2021 |
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